Methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate
• InChI: InChI=1S/C9H14O3/c1-8(7(10)11-2)9(12-8)5-3-4-6-9/h3-6H2,1-2H3
• InChI Key: LEPHDUWNLOXRHK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(O1)CCCC2)C(=O)OC

Description

Methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.3 g (0.11 mol) of cyclopentanone and 13.5 g (0.11 mol) of methyl 2-chloropropionate are cooled to 0 to 2° C.; at this temperature, 13.6 g (0.12 mol) of potassium tert-butylate suspended in 200 ml of tetrahydrofuran are added slowly dropwise with stirring over a period of about 90 minutes, after which the mixture is stirred for a further 60 minutes without cooling. A little water is added to the reaction mixture, which is subjected to extraction with diethyl ether; the organic phase is dried over sodium sulfate, the drying agent is filtered off, and evaporation of the solvent gives 10.6 g of methyl 2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate, which can be employed without further purification in the subsequent stage (see b).